Cas no 1262003-91-7 ([1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy-)

• Product Name: [1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy-
• CAS No: 1262003-91-7
• MF: C₁₃H₁₀BrFO₂
• MW: 297.119706630707
• MDL: MFCD18316089
• CID: 2768774
• Update Time: 2025-10-21

[1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy-

• MDL： MFCD18316089
• Inchi： 1S/C13H10BrFO2/c1-17-11-2-3-13(15)12(7-11)8-4-9(14)6-10(16)5-8/h2-7,16H,1H3
• InChI Key： HHPTWMSVDCOOQK-UHFFFAOYSA-N
• SMILES： C1(C2=CC(OC)=CC=C2F)=CC(Br)=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on [1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy-

Comprehensive Overview of [1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy- (CAS No. 1262003-91-7)

The compound [1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy- (CAS No. 1262003-91-7) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including a bromine substitution at the 5-position and a fluoro group at the 2'-position, this molecule exhibits properties that make it valuable for applications in drug discovery and organic synthesis. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescent probes, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for halogenated biphenyls like [1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy- has surged due to their role in cross-coupling reactions, a cornerstone of modern organic chemistry. The presence of both bromo and fluoro substituents enhances its reactivity in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct complex molecules. This aligns with the growing interest in green chemistry and atom-efficient synthesis, as researchers seek sustainable methods to reduce waste and improve yields.

Another area of interest is the compound's potential in optoelectronic materials. The methoxy and hydroxyl groups contribute to its electronic properties, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells. As the push for renewable energy solutions intensifies, materials like [1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy- are being explored for their ability to enhance device efficiency and stability.

From a pharmacological perspective, this compound's structural motifs are reminiscent of biaryl scaffolds found in many FDA-approved drugs. Its fluoro and bromo substitutions are particularly relevant in the design of kinase inhibitors and GPCR modulators, which dominate current drug development pipelines. Questions like "How do halogenated biphenyls improve drug bioavailability?" or "What are the latest advances in biphenyl-based therapeutics?" reflect the curiosity driving research in this niche.

Analytical characterization of CAS No. 1262003-91-7 typically involves HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Suppliers often highlight its ≥95% purity, a critical factor for reproducibility in academic and industrial labs. The compound's stability under standard storage conditions (-20°C, inert atmosphere) further enhances its practicality for long-term studies.

In summary, [1,1'-Biphenyl]-3-ol, 5-bromo-2'-fluoro-5'-methoxy- represents a versatile tool for chemists and material scientists. Its relevance to drug discovery, catalysis, and renewable energy positions it at the intersection of multiple cutting-edge fields. As synthetic methodologies evolve and demand for functionalized aromatics grows, this compound is poised to remain a key player in innovative research.